Cas no 52709-86-1 (4-Propoxy-4'-cyanobiphenyl)

• Product Name: 4-Propoxy-4'-cyanobiphenyl
• CAS No: 52709-86-1
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD00183206
• CID: 56300
• PubChem ID: 253662393
• Update Time: 2025-04-18

4-Propoxy-4'-cyanobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Propoxy-[1,1'-biphenyl]-4-carbonitrile
• 4-Propoxy-4'-cyanobiphenyl
• 4'-Propoxy-4-biphenylcarbonitrile
• 4-Cyano-4'-propoxy-1,1'-biphenyl
• 4-Cyano-4'-n-propoxybiphenyl
• 4-Propoxy-[1,1'-biphenyl]-4'-carbonitrile
• 4'-PROPOXY-BIPHENYL-4-CARBONITRILE
• 3OCB
• 4-Cyano-4'-propoxybiphenyl
• [1,1'-Biphenyl]-4-carbonitrile, 4'-propoxy-
• 4-Propoxycyanodiphenyl
• 4'-propoxybiphenyl-4-carbonitrile
• 4-(4-propoxyphenyl)benzonitrile
• 4'-Propoxy-4-cyanobiphenyl
• 4'-Propoxy[1,1'-biphenyl]-4-carbonitrile
• 4'-Propoxy-(1,1'-biphenyl)-4-carbonitrile
• (1,1'-Biphenyl)-4-carbonitrile, 4'-propoxy-
• 4
• AMY25188
• UNII-SP3QT6RQ3T
• RZCQJZFWJZHMPK-UHFFFAOYSA-N
• SY057242
• AKOS001585033
• C2911
• p-n-propyloxy-4'-cyanobiphenyl
• 4-Cyano-4'-propyloxybiphenyl
• Cambridge id 5305853
• 3-Amino-1-N-methyl-azetidinedihydrochloride
• EINECS 258-122-7
• DTXSID5068788
• 4'-Propoxy[1,1'-biphenyl]-4-carbonitrile #
• 4 inverted exclamation mark -Propoxy-[1,1 inverted exclamation mark -biphenyl]-4-carbonitrile
• MFCD00183206
• 4'-Propoxy(1,1'-biphenyl)-4-carbonitrile
• SB66495
• InChI=1/C16H15NO/c1-2-11-18-16-9-7-15(8-10-16)14-5-3-13(12-17)4-6-14/h3-10H,2,11H2,1H3
• CS-W012847
• D86560
• 52709-86-1
• Oprea1_298863
• SCHEMBL2462665
• A829214
• FT-0640098
• RZCQJZFWJZHMPK-UHFFFAOYSA-
• SP3QT6RQ3T
• DS-15531
• 4-Propoxy-4'-biphenylcarbonitrile
• NS00032560
• BRN 2807119
• J-515967
• 4\\'-Propoxy-[1,1\\'-Biphenyl]-4-Carbonitrile
• 4-Propoxy-[1,1'-biphenyl]-4'-carbonitrile;4'-Propoxy-4-biphenylcarbonitrile
• DB-029002

• MDL： MFCD00183206
• Inchi： 1S/C16H15NO/c1-2-11-18-16-9-7-15(8-10-16)14-5-3-13(12-17)4-6-14/h3-10H,2,11H2,1H3
• InChI Key： RZCQJZFWJZHMPK-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C1C=CC(C#N)=CC=1
• BRN： 2807119

Computed Properties

• Exact Mass: 237.11500
• Monoisotopic Mass: 237.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: No data available
• Density: 1.0479 (rough estimate)
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 393.1°C at 760 mmHg
• Flash Point: 165.4±19.8 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 33.02000
• LogP: 4.01408
• λmax: 294(EtOH)(lit.)

4-Propoxy-4'-cyanobiphenyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301
  P310,P305
  P351
  P338,P302
  P352,P40,P501A
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S37/39; S36/37/39; S36
• RTECS：DV1764600
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Risk Phrases：R22; R37/38; R41; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides